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Compound of Interest

Compound Name: Kribb3

Cat. No.: B182328

This document provides crucial safety and logistical information for the proper handling and
disposal of Kribb3, a potent microtubule inhibitor utilized in cancer research. The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
standard chemical waste regulations. Researchers, scientists, and drug development
professionals should adhere to these guidelines to minimize exposure and environmental
impact.

Chemical and Physical Properties of Kribb3

A summary of the known quantitative data for Kribb3 is presented below. This information is
critical for safe handling and in determining the appropriate disposal route.

Property Data Reference
CAS Number 129414-88-6 [1][2]
Molecular Formula C19H19NO4 [2]
Purity >98% [1]

-20°C for 3 years; 4°C for 2
Storage (Powder) [1]

years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [1]
month

Shipping Condition Room temperature [1]
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Experimental Protocols: Proper Disposal
Procedures for Kribb3

As a microtubule inhibitor with potential anticancer activity, Kribb3 should be handled as a
hazardous chemical waste.[3][4] The following step-by-step procedure outlines the
recommended disposal process. Note: Always consult your institution's Environmental Health
and Safety (EHS) department for specific local regulations, as these may vary.

1. Waste ldentification and Segregation:

o Categorization: Classify all materials contaminated with Kribb3 as hazardous chemical
waste. This includes:

o

Unused or expired pure Kribb3 powder.

[¢]

Solutions containing Kribb3.

[¢]

Contaminated labware (e.g., pipette tips, vials, flasks).

o

Contaminated personal protective equipment (PPE) (e.g., gloves, lab coats).

o Segregation: Do not mix Kribb3 waste with other waste streams such as regular trash,
biohazardous waste, or radioactive waste unless explicitly permitted by your EHS
department. Keep Kribb3 waste separate from other chemical wastes to avoid unintended
reactions.

2. Waste Collection and Containment:
e Solid Waste:

o Collect contaminated solid items such as gloves, absorbent pads, and plasticware in a
designated, puncture-resistant container lined with a heavy-duty plastic bag.

o For pure Kribb3 powder, dispose of the original vial with the remaining contents in this
container. Do not attempt to empty small quantities of powder from vials.

e Liquid Waste:
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o Collect liquid waste containing Kribb3 in a dedicated, leak-proof, and chemically resistant
container (e.g., a high-density polyethylene (HDPE) bottle).

o Ensure the container has a secure screw-top cap.

o Do not fill the liquid waste container to more than 80% of its capacity to allow for vapor
expansion and prevent spills.

Sharps Waste:

o Any sharps (e.g., needles, scalpels, or broken glass) contaminated with Kribb3 must be
disposed of in a designated sharps container. This container should then be treated as
hazardous chemical waste.

. Labeling of Waste Containers:

Properly label all Kribb3 waste containers with a "Hazardous Waste" label as soon as you
begin to collect waste.

The label must include:

The full chemical name: "Kribb3" and its CAS number: "129414-88-6".

o

An accurate estimation of the concentration and volume of Kribb3 in the container.

[¢]

The date when waste was first added to the container.

[¢]

[e]

The associated hazards (e.g., "Toxic," "Chemical Waste").
. Storage of Waste:

Store sealed Kribb3 waste containers in a designated satellite accumulation area within the
laboratory.

This area should be under the control of the laboratory personnel, away from general traffic,
and clearly marked.
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e Ensure secondary containment (e.g., a larger bin or tray) is used to capture any potential
leaks from the primary waste container.

5. Final Disposal:

e Once the waste container is full or you are no longer generating Kribb3 waste, arrange for
its collection by your institution's EHS department or a licensed hazardous waste disposal
contractor.

» Follow your institution's specific procedures for requesting a waste pickup.

e Maintain records of all hazardous waste generated and disposed of, as required by your
institution and local regulations.

Kribb3 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Kribb3 waste in a
laboratory setting.
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Caption: Logical workflow for the safe disposal of Kribb3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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